2-{[1-(5-Chloropyrimidin-2-yl)azetidin-3-yl]methyl}-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one

• IUPAC Name: 2-[[1-(5-chloropyrimidin-2-yl)azetidin-3-yl]methyl]-6-pyridin-4-ylpyridazin-3-one
• InChI: InChI=1S/C17H15ClN6O/c18-14-7-20-17(21-8-14)23-9-12(10-23)11-24-16(25)2-1-15(22-24)13-3-5-19-6-4-13/h1-8,12H,9-11H2
• InChI Key: WICKRIQXHDPUNY-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC=C(C=N2)Cl)CN3C(=O)C=CC(=N3)C4=CC=NC=C4
• Molecular Formula: C17H15ClN6O
• Molecular Weight: 354.8 g/mol
• CAS No.: 2198441-10-8

Description

2-{[1-(5-Chloropyrimidin-2-yl)azetidin-3-yl]methyl}-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one is a useful research compound. Its molecular formula is C17H15ClN6O and its molecular weight is 354.8. The purity is usually 95%.
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Mechanism of Action

Target of Action

The primary target of this compound is the G-protein-coupled receptor 119 (GPR119) . GPR119 is predominantly expressed in pancreatic β-cells and in enteroendocrine cells in the gastrointestinal tract .

Mode of Action

The compound acts as an agonist to GPR119 . It stimulates glucose-dependent insulin release by direct action in the pancreas and promotes secretion of the incretin GLP-1 by action in the gastrointestinal tract . This dual mechanism of action has generated significant interest in the discovery of small molecule GPR119 agonists as a potential new treatment for type 2 diabetes .

Biochemical Pathways

The compound’s interaction with GPR119 affects two key biochemical pathways:

• Insulin secretion : By acting on GPR119 in pancreatic β-cells, the compound stimulates the release of insulin, which plays a crucial role in regulating blood glucose levels .
• Incretin secretion : The compound also promotes the secretion of the incretin GLP-1 in the gastrointestinal tract . Incretins are a group of metabolic hormones that stimulate a decrease in blood glucose levels.

Result of Action

The molecular and cellular effects of the compound’s action are primarily related to improved glucose regulation. By stimulating insulin and incretin secretion, the compound helps to lower blood glucose levels and could potentially be beneficial in the treatment of type 2 diabetes .